Cas no 64630-03-1 (Benzoic acid,4-cyano-2-(methylamino)-, methyl ester)

• Product name: Benzoic acid,4-cyano-2-(methylamino)-, methyl ester
• CAS No: 64630-03-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 501107

Benzoic acid,4-cyano-2-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-cyano-2-(methylamino)-, methyl ester
• Benzoic acid, 4-cyano-2-(methylamino)-, methyl ester (9CI)
• Methyl-4-cyano-N-methylanthranilat
• Benzoic acid, 4-cyano-2-(methylamino)-, methyl ester

• Inchi： 1S/C10H10N2O2/c1-12-9-5-7(6-11)3-4-8(9)10(13)14-2/h3-5,12H,1-2H3
• InChI Key： XARDTLPJBNBUAI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C#N)C=C1NC

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 332.9±32.0 °C(Predicted)
• pka: 1.59±0.25(Predicted)